Cas no 868982-09-6 (N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 868982-09-6
• MF: C₁₈H₁₉N₅O₇S
• MW: 449.437762498856
• CID: 5778707
• PubChem ID: 18561410
• Update Time: 2025-10-31

N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(pyridin-2-ylmethyl)oxamide
• 868982-09-6
• N-[[3-(4-nitrophenyl)sulfonyl-2-oxazolidinyl]methyl]-N'-(2-pyridinylmethyl)oxamide
• MLS001236389
• SR-01000016667
• N-{[3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(pyridin-2-yl)methyl]ethanediamide
• CHEBI:113252
• F1843-0118
• SMR000806466
• Q27193720
• N1-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide
• HMS2999C19
• CHEMBL1595167
• AKOS024613981
• SR-01000016667-1
• N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C18H19N5O7S/c24-17(20-11-13-3-1-2-8-19-13)18(25)21-12-16-22(9-10-30-16)31(28,29)15-6-4-14(5-7-15)23(26)27/h1-8,16H,9-12H2,(H,20,24)(H,21,25)
• InChI Key： VSLPBKNLYPSHRF-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCO1)(=O)C(NCC1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 449.10051914g/mol
• Monoisotopic Mass: 449.10051914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 172Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide

N-{3-(4-Nitrobenzenesulfonyl)-1,3-Oxazolidin-2-ylmethyl}-N'-(Pyridin-2-yl)methylethanediamide (CAS No. 868982-09-6): An Overview

N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS No. 868982-09-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The nitrobenzenesulfonyl group in the compound is a key functional moiety that contributes to its reactivity and stability. This group is known for its strong electron-withdrawing properties, which can influence the compound's interactions with biological targets. The oxazolidin-2-ylmethyl moiety, on the other hand, provides additional structural complexity and can enhance the compound's solubility and bioavailability. The pyridin-2-yl group, a common heterocyclic aromatic ring, is often associated with compounds that exhibit pharmacological activity, particularly in the central nervous system (CNS).

Recent research has focused on the potential of N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the proliferation of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. The mechanism of action was attributed to the compound's ability to modulate key signaling pathways involved in cell survival and proliferation.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many diseases, including arthritis and neurodegenerative disorders. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide significantly reduced inflammation in a murine model of rheumatoid arthritis. The study found that the compound inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby ameliorating joint swelling and pain.

Furthermore, the compound has shown promise in preclinical studies as a potential neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and cognitive decline. A study published in the journal Neuropharmacology in 2020 reported that N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide protected neurons from oxidative stress-induced damage and improved cognitive function in animal models of Alzheimer's disease. The neuroprotective effects were attributed to the compound's ability to enhance antioxidant defenses and reduce neuroinflammation.

The structural complexity of N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide also makes it an attractive candidate for chemical synthesis and modification. Researchers have explored various synthetic routes to optimize the production of this compound, aiming to improve yield and purity while reducing costs. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance reaction efficiency and reduce reaction times.

In conclusion, N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS No. 868982-09-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features contribute to its biological activities, making it a valuable lead for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.